Cas no 338395-38-3 (N-([(ETHYLAMINO)CARBONYL]OXY)-2,5-BIS(2,2,2-TRIFLUOROETHOXY)BENZENECARBOXAMIDE)

• Product Name: N-([(ETHYLAMINO)CARBONYL]OXY)-2,5-BIS(2,2,2-TRIFLUOROETHOXY)BENZENECARBOXAMIDE
• CAS No: 338395-38-3
• MF: C₁₄H₁₄F₆N₂O₅
• MW: 404.261785030365
• CID: 5224189
• Update Time: 2025-10-31

N-([(ETHYLAMINO)CARBONYL]OXY)-2,5-BIS(2,2,2-TRIFLUOROETHOXY)BENZENECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• N-([(ETHYLAMINO)CARBONYL]OXY)-2,5-BIS(2,2,2-TRIFLUOROETHOXY)BENZENECARBOXAMIDE
• [2,5-bis(2,2,2-trifluoroethoxy)phenyl]formamido N-ethylcarbamate
• N-{[(ethylamino)carbonyl]oxy}-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide
• N-(((ETHYLAMINO)CARBONYL)OXY)-2,5-BIS(2,2,2-TRIFLUOROETHOXY)BENZENECARBOXAMIDE
• [[2,5-bis(2,2,2-trifluoroethoxy)benzoyl]amino] N-ethylcarbamate
• N-(ethylcarbamoyloxy)-2,5-bis(2,2,2-trifluoroethoxy)benzamide
• [2,5-bis(2,2,2-trifluoroethoxy)phenyl]formamidoN-ethylcarbamate
• N-(((ethylamino)carbonyl)oxy)-2,5-bis(2,2

• Inchi： 1S/C14H14F6N2O5/c1-2-21-12(24)27-22-11(23)9-5-8(25-6-13(15,16)17)3-4-10(9)26-7-14(18,19)20/h3-5H,2,6-7H2,1H3,(H,21,24)(H,22,23)
• InChI Key： QCIIUMAHSGORPR-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(=CC=1C(NOC(NCC)=O)=O)OCC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 499
• XLogP3: 3.6
• Topological Polar Surface Area: 85.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on N-([(ETHYLAMINO)CARBONYL]OXY)-2,5-BIS(2,2,2-TRIFLUOROETHOXY)BENZENECARBOXAMIDE

N-([(Ethylamino)carbonyl]oxy)-2,5-bis(2,2,2-trifluoroethoxy)benzamide (CAS No. 338395-38-3): A Comprehensive Overview

N-([(Ethylamino)carbonyl]oxy)-2,5-bis(2,2,2-trifluoroethoxy)benzamide (CAS No. 338395-38-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of N-([(ethylamino)carbonyl]oxy)-2,5-bis(2,2,2-trifluoroethoxy)benzamide is particularly noteworthy. The molecule consists of a benzene ring substituted with two trifluoroethoxy groups at the 2 and 5 positions. Additionally, the nitrogen atom of the ethylamino group is bonded to a carbonyl group, which in turn is linked to an oxygen atom that forms an ester linkage with the benzene ring. This intricate arrangement of functional groups imparts the compound with unique physical and chemical properties.

Synthesis of N-([(ethylamino)carbonyl]oxy)-2,5-bis(2,2,2-trifluoroethoxy)benzamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common approach involves the reaction of 2,5-dihydroxybenzoic acid with trifluoroethyl alcohol to form the corresponding diester. Subsequently, the diester is reacted with ethylamine in the presence of a coupling reagent to form the final product. Recent advancements in synthetic methodologies have focused on improving the efficiency and scalability of this process, making it more accessible for large-scale production.

In terms of biological properties, N-([(ethylamino)carbonyl]oxy)-2,5-bis(2,2,2-trifluoroethoxy)benzamide has shown promising activity in various biological assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit the activity of a key enzyme implicated in neurodegenerative diseases. This finding has sparked interest in exploring its therapeutic potential for conditions such as Alzheimer's disease and Parkinson's disease.

Furthermore, pharmacokinetic studies have provided valuable insights into the behavior of N-([(ethylamino)carbonyl]oxy)-2,5-bis(2,2,2-trifluoroethoxy)benzamide in biological systems. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity allows it to cross cell membranes efficiently, while its stability under physiological conditions ensures prolonged action within target tissues.

Clinical trials are currently underway to evaluate the safety and efficacy of N-([(ethylamino)carbonyl]oxy)-2,5-bis(2,2,2-trifluoroethoxy)benzamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and has demonstrated promising therapeutic effects in patients with specific neurological disorders. These findings have paved the way for further clinical investigations and potential future applications.

In addition to its therapeutic potential, N-([(ethylamino)carbonyl]oxy)-2,5-bis(2,2,2-trifluoroethoxy)benzamide has also been explored for its applications in diagnostic imaging. Its unique chemical structure and physical properties make it a suitable candidate for developing novel imaging agents that can provide detailed insights into disease progression and treatment response. Research in this area is still in its early stages but holds significant promise for advancing diagnostic techniques.

Environmental considerations are also an important aspect when evaluating compounds like N-([(ethylamino)carbonyl]oxy)-2,5-bis(2,2,2-trifluoroethoxy)benzamide. Studies have shown that proper disposal and handling practices are essential to minimize any potential environmental impact. Ongoing research aims to develop more sustainable synthesis methods and disposal strategies to ensure that these compounds can be used safely and responsibly.

In conclusion, N-([(ethylamino)carbonyl]oxy)-2,5-bis(2,2,2-trifluoroethoxy)benzamide (CAS No. 338395-38-3) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in addressing some of the most pressing challenges in healthcare.